![molecular formula C22H29FN2O B6087840 N-(3-fluoro-4-methoxybenzyl)-N-methyl-1-(2-phenylethyl)-3-piperidinamine](/img/structure/B6087840.png)
N-(3-fluoro-4-methoxybenzyl)-N-methyl-1-(2-phenylethyl)-3-piperidinamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-fluoro-4-methoxybenzyl)-N-methyl-1-(2-phenylethyl)-3-piperidinamine, also known as FMP, is a chemical compound that has been widely studied in the field of medicinal chemistry. It belongs to the class of piperidine derivatives and has been found to exhibit a range of biological activities.
Mechanism of Action
The exact mechanism of action of N-(3-fluoro-4-methoxybenzyl)-N-methyl-1-(2-phenylethyl)-3-piperidinamine is not fully understood. However, it is believed to act as a selective antagonist at the mu-opioid receptor, which is involved in the regulation of pain and reward. N-(3-fluoro-4-methoxybenzyl)-N-methyl-1-(2-phenylethyl)-3-piperidinamine has also been found to inhibit the reuptake of serotonin and norepinephrine, which are neurotransmitters involved in the regulation of mood and emotions.
Biochemical and physiological effects:
N-(3-fluoro-4-methoxybenzyl)-N-methyl-1-(2-phenylethyl)-3-piperidinamine has been found to exhibit a range of biochemical and physiological effects. It has been shown to reduce pain and inflammation in animal models, as well as to improve mood and reduce anxiety and depression-like behaviors. N-(3-fluoro-4-methoxybenzyl)-N-methyl-1-(2-phenylethyl)-3-piperidinamine has also been found to reduce the rewarding effects of drugs of abuse, suggesting its potential as a treatment for addiction.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(3-fluoro-4-methoxybenzyl)-N-methyl-1-(2-phenylethyl)-3-piperidinamine is its relatively high potency and selectivity for the mu-opioid receptor. This makes it a useful tool for studying the role of this receptor in pain and reward. However, N-(3-fluoro-4-methoxybenzyl)-N-methyl-1-(2-phenylethyl)-3-piperidinamine also has some limitations, including its short duration of action and potential for abuse.
Future Directions
There are several potential future directions for research on N-(3-fluoro-4-methoxybenzyl)-N-methyl-1-(2-phenylethyl)-3-piperidinamine. One area of interest is the development of longer-acting derivatives that could be used as analgesics or antidepressants. Another area of interest is the study of N-(3-fluoro-4-methoxybenzyl)-N-methyl-1-(2-phenylethyl)-3-piperidinamine's effects on other neurotransmitter systems, such as the dopamine and glutamate systems. Finally, there is interest in exploring the potential of N-(3-fluoro-4-methoxybenzyl)-N-methyl-1-(2-phenylethyl)-3-piperidinamine as a treatment for addiction and withdrawal symptoms.
In conclusion, N-(3-fluoro-4-methoxybenzyl)-N-methyl-1-(2-phenylethyl)-3-piperidinamine is a chemical compound that has been extensively studied for its potential use as a therapeutic agent. It exhibits a range of biological activities, including analgesic, anti-inflammatory, and antidepressant effects. N-(3-fluoro-4-methoxybenzyl)-N-methyl-1-(2-phenylethyl)-3-piperidinamine has also been found to have potential as a treatment for addiction and withdrawal symptoms. While there are some limitations to its use, N-(3-fluoro-4-methoxybenzyl)-N-methyl-1-(2-phenylethyl)-3-piperidinamine remains a promising tool for studying the role of the mu-opioid receptor in pain and reward, and for exploring new avenues for drug development.
Synthesis Methods
The synthesis of N-(3-fluoro-4-methoxybenzyl)-N-methyl-1-(2-phenylethyl)-3-piperidinamine involves the reaction of 3-fluoro-4-methoxybenzyl chloride and N-methyl-1-(2-phenylethyl)piperidin-4-amine in the presence of a base such as potassium carbonate. The reaction proceeds through the formation of an intermediate, which is then treated with hydrochloric acid to yield the final product. The yield of N-(3-fluoro-4-methoxybenzyl)-N-methyl-1-(2-phenylethyl)-3-piperidinamine is typically in the range of 50-70%.
Scientific Research Applications
N-(3-fluoro-4-methoxybenzyl)-N-methyl-1-(2-phenylethyl)-3-piperidinamine has been extensively studied for its potential use as a therapeutic agent. It has been found to exhibit a range of biological activities, including analgesic, anti-inflammatory, and antidepressant effects. N-(3-fluoro-4-methoxybenzyl)-N-methyl-1-(2-phenylethyl)-3-piperidinamine has also been shown to have potential as a treatment for addiction and withdrawal symptoms.
properties
IUPAC Name |
N-[(3-fluoro-4-methoxyphenyl)methyl]-N-methyl-1-(2-phenylethyl)piperidin-3-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H29FN2O/c1-24(16-19-10-11-22(26-2)21(23)15-19)20-9-6-13-25(17-20)14-12-18-7-4-3-5-8-18/h3-5,7-8,10-11,15,20H,6,9,12-14,16-17H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YIOIOZJLSNZVHD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC(=C(C=C1)OC)F)C2CCCN(C2)CCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H29FN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-fluoro-4-methoxybenzyl)-N-methyl-1-(2-phenylethyl)-3-piperidinamine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.